Cas no 1448037-47-5 (N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide)

• Product Name: N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide
• CAS No: 1448037-47-5
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 6232556
• PubChem ID: 71807264
• Update Time: 2025-07-15

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide
• F6438-0090
• AKOS024560567
• CHEMBL4930923
• 1448037-47-5
• N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)pyridine-4-carboxamide
• N-[4,6-DIMETHYL-2-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]PYRIDINE-4-CARBOXAMIDE
• N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)isonicotinamide

• Inchi： 1S/C16H19N5O/c1-11-14(20-15(22)13-5-7-17-8-6-13)12(2)19-16(18-11)21-9-3-4-10-21/h5-8H,3-4,9-10H2,1-2H3,(H,20,22)
• InChI Key： IMGJAHAKJUJBOR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1C(C)=NC(=NC=1C)N1CCCC1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide

N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide (CAS No. 1448037-47-5): A Comprehensive Overview

N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide (CAS No. 1448037-47-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyrimidine family and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide consists of a pyrimidine ring fused with a pyridine ring, substituted with methyl and pyrrolidine groups. These functional groups contribute to the compound's pharmacological profile, making it an interesting target for drug development. The compound's ability to interact with specific biological targets has been extensively studied, particularly in the context of its potential as a modulator of various signaling pathways.

Recent research has highlighted the potential of N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide in the treatment of neurodegenerative diseases. Studies have shown that this compound can effectively cross the blood-brain barrier, a critical factor for drugs targeting central nervous system (CNS) disorders. Its ability to modulate neurotransmitter systems and reduce oxidative stress has been demonstrated in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been found to downregulate the expression of key oncogenes and upregulate tumor suppressor genes, thereby exerting an antitumor effect. These findings have sparked interest in further investigating the compound's potential as a novel anticancer agent.

The pharmacokinetic properties of N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its clinical development. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Moreover, the safety profile of N-4,6-Dimethyl-2-(Pyrrolidin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide has been assessed through various toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical use.

In conclusion, N-4,6-Dimethyl-2-(Pyrrolidin-1-y l)pyrimidin -5 -y lpyridine - 4 - carboxamide (CAS No. 1448037 - 47 - 5) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and pharmacological properties make it a valuable target for further research and development in areas such as neurodegenerative diseases and oncology. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.